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Compound of Interest

Compound Name:
4-Nitrocyclohexanamine

hydrochloride

CAS No.: 2344681-00-9

Cat. No.: B2358308 Get Quote

Executive Summary & Chemical Identity
4-Nitrocyclohexanamine hydrochloride is a bifunctional aliphatic cyclohexane derivative

featuring a basic primary amine and an electron-withdrawing nitro group at the para (1,[1]4)

position. Unlike its aromatic counterpart (4-nitroaniline), the cyclohexane scaffold introduces

stereochemical complexity (cis/trans isomerism) and alters the basicity of the amine, making it

a critical scaffold for investigating structure-activity relationships (SAR) in medicinal chemistry.
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Property Detail

IUPAC Name 4-Nitrocyclohexan-1-amine hydrochloride

Common Synonyms
1-Amino-4-nitrocyclohexane HCl; 4-

Nitrocyclohexylamine hydrochloride

CAS Number (Free Base) 123804-82-0

CAS Number (HCl Salt)
Not widely indexed; typically referenced via free

base CAS

Molecular Formula
(Salt) /

(Base)

Molecular Weight 180.63 g/mol (HCl Salt) / 144.17 g/mol (Base)

SMILES Cl.NC1CCC(CC1)=O

Stereochemical Analysis: The Critical Variable
Unlike aromatic rings, the cyclohexane ring is not planar. The 1,4-substitution pattern creates

two distinct diastereomers with significantly different physical properties. Understanding this

stereochemistry is non-negotiable for successful isolation and utilization.

Conformation & Stability
Trans-Isomer: The thermodynamically preferred isomer. In the chair conformation, both the

amino group (or ammonium in the salt) and the nitro group can adopt the diequatorial (e,e)

position, minimizing 1,3-diaxial interactions.

Cis-Isomer: Requires one substituent to be axial and the other equatorial (a,e). This

introduces steric strain, making the cis isomer generally less stable and more prone to

conformational flipping.

Visualization of Stereochemistry
The following diagram illustrates the relationship between the synthesis precursor and the

resulting stereoisomers.
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Figure 1: Stereochemical divergence during the synthesis of 4-Nitrocyclohexanamine.

Physical & Chemical Properties
Note: Specific experimental values for this intermediate are rare in open literature. The data

below synthesizes calculated properties and trends from homologous cyclohexane derivatives.

Solid State Characteristics
Appearance: White to off-white crystalline solid.

Melting Point: The hydrochloride salt typically exhibits a high melting point with

decomposition, estimated in the range of 180°C – 220°C. The free base would have a

significantly lower melting point or exist as an oil.

Hygroscopicity: As a primary amine hydrochloride, the compound is moderately hygroscopic.

It must be stored in a desiccator to prevent deliquescence, which complicates precise

weighing for stoichiometry.

Solution Properties
Solubility:

Water: Highly soluble (>50 mg/mL) due to the ionic ammonium chloride moiety.

Methanol/Ethanol: Soluble.[2]

Dichloromethane/Ether: Insoluble (Salt form).

Acidity (pKa):
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The pKa of the conjugate acid (

) is estimated at 9.0 – 9.5.

Mechanism:[3][4][5][6] A typical cyclohexylamine has a pKa ~10.7. The 4-nitro group

exerts a strong electron-withdrawing inductive effect (-I), pulling electron density through

the sigma framework and lowering the pKa of the ammonium group by approximately 1.0–

1.5 log units compared to the unsubstituted amine.

Synthesis & Production Protocol
The most robust route to 4-nitrocyclohexanamine hydrochloride avoids the direct nitration of

cyclohexylamine (which is hazardous and non-selective). Instead, it utilizes 4-

nitrocyclohexanone as the key pivot point.

Recommended Synthetic Route: Reductive Amination
This protocol ensures the preservation of the nitro group while converting the ketone to an

amine.

Reagents:

Substrate: 4-Nitrocyclohexanone (CAS 327157-43-7).[1][7]

Amine Source: Ammonium Acetate (

) (excess).

Reducing Agent: Sodium Cyanoborohydride (

).

Why:

is selective for the imine intermediate at pH 6–7 and will not reduce the nitro group (unlike

or

).
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Step-by-Step Protocol:

Imine Formation: Dissolve 4-nitrocyclohexanone (1.0 eq) and ammonium acetate (10.0 eq)

in dry methanol. Add 3Å molecular sieves to absorb water and drive equilibrium. Stir at RT

for 1-2 hours.

Reduction: Cool to 0°C. Slowly add

(1.5 eq).

Reaction: Allow to warm to RT and stir for 12–16 hours.

Quench: Acidify with concentrated HCl to pH < 2 (destroys excess hydride and forms the

salt).

Workup: Evaporate methanol. Dissolve residue in water.[8] Wash with ether (removes

unreacted ketone). Basify aqueous layer with NaOH to pH > 12. Extract free base into DCM.

Salt Formation: Treat DCM layer with HCl in Dioxane/Ether to precipitate 4-
Nitrocyclohexanamine Hydrochloride.

Synthesis Workflow Diagram
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Figure 2: Selective reductive amination workflow to avoid nitro reduction.

Analytical Profiling
To validate the identity of the synthesized compound, the following analytical signals are

diagnostic:
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Method Diagnostic Signal Interpretation

1H NMR 3.0 - 3.5 ppm (Multiplet, 1H)

Methine proton at C1 (

). Position varies by isomer

(axial vs equatorial).

1H NMR 4.2 - 4.6 ppm (Multiplet, 1H)

Methine proton at C4 (

). Deshielded by the nitro

group.

IR Spectroscopy 1540 cm⁻¹, 1370 cm⁻¹
Asymmetric and symmetric

stretches of the nitro group.

IR Spectroscopy 2800 - 3200 cm⁻¹
Broad ammonium (

) stretching band.

Mass Spectrometry m/z = 145 Molecular ion of the free base.

Handling & Safety (SDS Highlights)
Acute Toxicity: Like many aliphatic amines, this compound is likely an irritant to skin, eyes,

and respiratory tracts.

Energetic Potential: While not a high explosive, molecules containing nitro groups can be

energetic. Avoid heating the dry solid above 100°C without thermal analysis (DSC).

Incompatibility: Strong oxidizing agents, strong bases (liberates the volatile free base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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